N-[4-(1H-benzimidazol-2-yl)phenyl]-2-thiophen-2-ylquinoline-4-carboxamide

• IUPAC Name: N-[4-(1H-benzimidazol-2-yl)phenyl]-2-thiophen-2-ylquinoline-4-carboxamide
• InChI: InChI=1S/C27H18N4OS/c32-27(20-16-24(25-10-5-15-33-25)29-21-7-2-1-6-19(20)21)28-18-13-11-17(12-14-18)26-30-22-8-3-4-9-23(22)31-26/h1-16H,(H,28,32)(H,30,31)
• InChI Key: PQCVCPRVKXPTOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=N2)C3=CC=CS3)C(=O)NC4=CC=C(C=C4)C5=NC6=CC=CC=C6N5
• Molecular Formula: C27H18N4OS
• Molecular Weight: 446.5 g/mol

Description

N-[4-(1H-benzimidazol-2-yl)phenyl]-2-thiophen-2-ylquinoline-4-carboxamide, also known as BTQ, is a chemical compound that has gained significant attention in scientific research due to its potential in various applications.

Scientific Research Applications

Synthesis and Polymerization Catalysts

Syntheses, Characterization, and Polymerization Applications : Research on related benzimidazole compounds, such as 2-benzimidazolyl-N-phenylquinoline carboxamide derivatives, has demonstrated their utility in catalyzing ethylene polymerization and copolymerization with α-olefins. These compounds, activated with methylaluminoxane (MAO), exhibit high catalytic activities, indicating their potential application in polymer science and materials engineering (Sun et al., 2010).

Anticancer and Antitumor Properties

Cytotoxic Activity of Carboxamide Derivatives : A series of benzimidazo[2,1-a]isoquinolines and pyrido[3',2':4,5]imidazo[2,1-a]isoquinoline carboxamide derivatives have been synthesized and evaluated for their cytotoxic activity. The study found that carboxamides attached to the terminal rings exhibited significant cytotoxicity, underscoring the potential of benzimidazole derivatives in the development of anticancer drugs (Deady et al., 2000).

DNA-Intercalating Agents with Antitumor Effects : Further investigation into 2-phenylbenzimidazole-4-carboxamides revealed their role as "minimal" DNA-intercalating agents possessing antitumor activity. These findings highlight the importance of benzimidazole derivatives in exploring new therapeutic agents that target DNA with minimal side effects (Denny et al., 1990).

Antipsychotic Potential

Evaluation as Antipsychotic Agents : Heterocyclic carboxamides, including benzimidazole derivatives, have been evaluated for their potential as antipsychotic agents. This research suggests the versatility of benzimidazole compounds in pharmacological applications, particularly in the treatment of psychotic disorders (Norman et al., 1996).

Antimicrobial and Anti-inflammatory Activities

Synthesis and Biological Activity Assessment : New derivatives of benzimidazole have been synthesized and characterized for their antimicrobial, anti-inflammatory, and psychotropic activities. The study demonstrates the broad spectrum of biological activities associated with benzimidazole derivatives, suggesting their potential in the development of new therapeutic agents (Zablotskaya et al., 2013).